Cas no 889359-59-5 (3-amino-1-phenylazetidin-2-one)

3-Amino-1-phenylazetidin-2-one is a β-lactam derivative characterized by its azetidin-2-one (four-membered cyclic amide) core structure, functionalized with an amino group at the 3-position and a phenyl substituent at the 1-position. This compound is of interest in synthetic organic chemistry and medicinal research due to its potential as a versatile intermediate for the development of β-lactam-based pharmaceuticals, including antibiotics and enzyme inhibitors. The strained β-lactam ring enhances reactivity, while the amino group provides a handle for further functionalization. Its structural features make it valuable for studying structure-activity relationships in drug design. Handling requires standard precautions for reactive nitrogen-containing heterocycles.

3-amino-1-phenylazetidin-2-one structure

889359-59-5 structure

Product Name:3-amino-1-phenylazetidin-2-one

CAS No:889359-59-5

MF:C₉H₁₀N₂O

MW:162.188501834869

CID:714233

PubChem ID:45122415

Update Time:2025-11-06

3-amino-1-phenylazetidin-2-one Chemical and Physical Properties

Names and Identifiers

- 2-Azetidinone,3-amino-1-phenyl-
- 2-Azetidinone, 3-amino-1-phenyl- (9CI)
- 3-amino-1-phenylazetidin-2-one
- 889359-59-5
- SCHEMBL13818358
- AKOS026727060
- starbld0018537
- EN300-150942
- SB52063
- Inchi： 1S/C9H10N2O/c10-8-6-11(9(8)12)7-4-2-1-3-5-7/h1-5,8H,6,10H2
- InChI Key： YUJJTFVMOLATBS-UHFFFAOYSA-N
- SMILES： O=C1C(CN1C1C=CC=CC=1)N

Computed Properties

Exact Mass: 162.079
Monoisotopic Mass: 162.079
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 187
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.3A^2
XLogP3: 0.2

3-amino-1-phenylazetidin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-150942-0.05g	3-amino-1-phenylazetidin-2-one	889359-59-5		0.05g	$1091.0	2023-05-27
Enamine	EN300-150942-0.1g	3-amino-1-phenylazetidin-2-one	889359-59-5		0.1g	$1144.0	2023-05-27
Enamine	EN300-150942-0.25g	3-amino-1-phenylazetidin-2-one	889359-59-5		0.25g	$1196.0	2023-05-27
Enamine	EN300-150942-0.5g	3-amino-1-phenylazetidin-2-one	889359-59-5		0.5g	$1247.0	2023-05-27
Enamine	EN300-150942-1.0g	3-amino-1-phenylazetidin-2-one	889359-59-5		1g	$1299.0	2023-05-27
Enamine	EN300-150942-2.5g	3-amino-1-phenylazetidin-2-one	889359-59-5		2.5g	$2548.0	2023-05-27
Enamine	EN300-150942-5.0g	3-amino-1-phenylazetidin-2-one	889359-59-5		5g	$3770.0	2023-05-27
Enamine	EN300-150942-10.0g	3-amino-1-phenylazetidin-2-one	889359-59-5		10g	$5590.0	2023-05-27
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN2158-100MG	3-amino-1-phenylazetidin-2-one	889359-59-5	95%	100MG	￥ 1,432.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN2158-250MG	3-amino-1-phenylazetidin-2-one	889359-59-5	95%	250MG	￥ 2,296.00	2023-04-13